Cas no 1806324-58-2 (4-Chloro-3-hydrazinylbenzyl chloride)

• Product Name: 4-Chloro-3-hydrazinylbenzyl chloride
• CAS No: 1806324-58-2
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• CID: 4980866
• Update Time: 2025-06-13

4-Chloro-3-hydrazinylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-hydrazinylbenzyl chloride

• Inchi： 1S/C7H8Cl2N2/c8-4-5-1-2-6(9)7(3-5)11-10/h1-3,11H,4,10H2
• InChI Key： FBMWITFQCPRIHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CCl)=CC=1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 2.2
• Topological Polar Surface Area: 38

Additional information on 4-Chloro-3-hydrazinylbenzyl chloride

Comprehensive Overview of 4-Chloro-3-hydrazinylbenzyl chloride (CAS No. 1806324-58-2): Properties, Applications, and Industry Insights

The chemical compound 4-Chloro-3-hydrazinylbenzyl chloride (CAS No. 1806324-58-2) is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring both chloro and hydrazinyl functional groups, this compound serves as a versatile building block for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for high-purity benzyl chloride derivatives like 4-Chloro-3-hydrazinylbenzyl chloride has surged, driven by advancements in small molecule therapeutics and precision agriculture. Analytical techniques such as HPLC and NMR spectroscopy confirm its stability under controlled conditions, making it suitable for multi-step synthetic routes. The compound's reactive sites allow selective modifications, addressing the growing need for tailored chemical intermediates in green chemistry applications.

From an industrial perspective, CAS 1806324-58-2 exemplifies the shift toward sustainable synthetic methodologies. Manufacturers now emphasize atom-efficient processes and catalytic transformations when producing this intermediate, responding to environmental regulations and cost pressures. Its compatibility with continuous flow chemistry systems positions it as a candidate for industry 4.0 compliant production, aligning with searches for "scalable organic synthesis" and "process intensification" in chemical databases.

The compound's structure-activity relationship (SAR) profile makes it valuable for medicinal chemistry projects. Computational chemists frequently investigate its molecular docking potential against biological targets, correlating with trending searches about "AI-driven drug design". When handling 4-Chloro-3-hydrazinylbenzyl chloride, proper storage conditions (typically under inert atmosphere) and handling protocols ensure optimal shelf life—a frequent query among laboratory purchasers.

Emerging studies highlight its utility in developing fluorescence probes and bioconjugation linkers, tapping into the booming diagnostics market. The chlorobenzyl moiety enables cross-coupling reactions, while the hydrazine group facilitates click chemistry applications—topics frequently searched alongside "bioorthogonal chemistry". Regulatory-compliant documentation for CAS 1806324-58-2, including COA (Certificate of Analysis) and MSDS data, remains crucial for global supply chains.

Quality benchmarks for 4-Chloro-3-hydrazinylbenzyl chloride now incorporate ICH guidelines, reflecting pharmaceutical industry standards. Analytical parameters like residual solvent levels and heavy metal content are rigorously controlled, addressing concerns about "impurity profiling" in API synthesis. The compound's chromatographic purity (>98% by HPLC) meets requirements for preclinical studies, making it relevant to trending discussions on "translational research" pipelines.

In material science, derivatives of 1806324-58-2 contribute to functional polymer development, particularly for smart coatings with responsive properties. This connects with popular searches about "advanced material precursors" and "polymeric drug delivery". Suppliers increasingly provide custom synthesis services for modified versions of this compound, catering to niche applications in electronic materials and nanotechnology.

The global market for chloro-hydrazine derivatives like 4-Chloro-3-hydrazinylbenzyl chloride shows steady growth, with projections emphasizing Asia-Pacific manufacturing hubs. Procurement strategies now prioritize just-in-time inventory models and digital procurement platforms—topics frequently searched by chemical purchasers. Technical bulletins emphasize the compound's compatibility with common organic solvents (DCM, THF, DMF) and reaction conditions, supporting experimental reproducibility.

Recent patent analyses reveal innovative applications of CAS 1806324-58-2 in crop protection formulations, coinciding with increased searches for "next-gen agrochemicals". Its metabolic stability and selective reactivity make it valuable for designing targeted pesticides with reduced environmental impact. Researchers also explore its potential in biocatalyst systems, aligning with circular economy principles in chemical production.

For academic laboratories, 4-Chloro-3-hydrazinylbenzyl chloride serves as an educational tool for demonstrating nucleophilic substitution and protecting group strategies—concepts frequently searched alongside "organic chemistry teaching". Suppliers now offer small-scale packaging (1g to 100g) with detailed synthetic protocols, facilitating research accessibility. The compound's spectral data (IR, MS) is extensively documented in chemical databases, supporting structure verification.